Cas no 60792-79-2 (2,2'-Oxybis(ethylamine) dihydrochloride)

• Product Name: 2,2'-Oxybis(ethylamine) dihydrochloride
• CAS No: 60792-79-2
• MF: C₄H₁₄Cl₂N₂O
• MW: 177.0728
• MDL: MFCD00012891
• CID: 508580
• PubChem ID: 87574252
• Update Time: 2025-06-26

2,2'-Oxybis(ethylamine) dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2'-Oxybis(ethylamine) dihydrochloride
• 2-(2-aminoethoxy)ethanamine,dihydrochloride
• 2,2\'-Oxybis(ethylamine) dihydrochloride
• Ethanamine,2,2'-oxybis-, hydrochloride (1:2)
• Bis(2-aminoethyl) Ether Dihydrochloride
• 2,2'-Diaminodiethyl Ether Dihydrochloride
• 2,2'-Oxydiethylamine Dihydrochloride
• 2-(2-Aminoethoxy)ethanamine dihydrochloride
• 2,2-Diaminodiethyl Ether Dihydrochloride
• 2,2'-Oxydiethanamine dihydrochloride
• MJ9SN78NYT
• 2,2'-Oxybis(ethylamine) hydrochloride
• 2-Aminoethyl ether dihydrochloride
• Ethanamine, 2,2'-oxybis-, dihydrochloride
• Cambridge id 5129625
• C4H14Cl2N2O
• 2,2'-oxybis(ethylamine) 2hcl
• 2,2'-Oxybis(ethylamine) diHCl
• KTCUXFVANAB
• 2,2'-Oxydiethylamine dihydrochloride, 97%
• CS-W006284
• AKOS016002971
• 2,2'-Oxybis(ethylamine) Dihydrochloride, >/=97%
• UNII-MJ9SN78NYT
• 2-(2-aminoethoxy)ethan-1-amine dihydrochloride
• 2,2'-oxybis(ethylamine)dihydrochloride
• AS-40334
• DTXSID70209624
• SY024304
• 2,2'-oxy-bis(ethylamine)dihydrochloride
• 122022-47-3
• MFCD00012891
• ETHYLAMINE, 2,2'-OXYBIS-, DIHYDROCHLORIDE
• Q27284060
• 60792-79-2
• 2-(2-aminoethoxyl)ethanamine dihydrochloride
• 2-(2-aminoethoxy)-ethanamine dihydrochloride
• 1,5-diamino-3-oxapentane dihydrochloride
• 2,2'-oxy-bis(ethylamine) dihydrochloride
• DB-053704
• EINECS 262-435-4
• SCHEMBL285085
• EN300-7398805
• inverted exclamation markY97%(T)
• O0263
• 2,2 inverted exclamation mark -Oxybis(ethylamine) Dihydrochloride
• 2-(2-aminoethoxy)ethanamine;dihydrochloride
• ETHANAMINE, 2,2'-OXYBIS-, HYDROCHLORIDE (1:2)

• MDL： MFCD00012891
• Inchi： 1S/C4H12N2O.2ClH/c5-1-3-7-4-2-6;;/h1-6H2;2*1H
• InChI Key： KTCUXFVANABSPX-UHFFFAOYSA-N
• SMILES： Cl[H].Cl[H].O(C([H])([H])C([H])([H])N([H])[H])C([H])([H])C([H])([H])N([H])[H]

Computed Properties

• Exact Mass: 176.04800
• Monoisotopic Mass: 176.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 28.9
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 61.3

Experimental Properties

• Color/Form: Not determined
• Melting Point: 230.0 to 235.0 deg-C
• Boiling Point: 185.9°C at 760 mmHg
• Flash Point: 74.8°C
• Water Partition Coefficient: within almost transparency
• PSA: 61.27000
• LogP: 1.92500

2,2'-Oxybis(ethylamine) dihydrochloride Security Information

• Hazard Statement： H302-H315-H319-H335
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10
• Safety Term：S24/25
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 2,2'-Oxybis(ethylamine) dihydrochloride

Professional Introduction to 2,2'-Oxybis(ethylamine) dihydrochloride (CAS No: 60792-79-2)

2,2'-Oxybis(ethylamine) dihydrochloride, with the chemical formula C₄H₁₁NO₂·2HCl, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 60792-79-2, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both amine and ether functional groups makes it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The dihydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for industrial and laboratory-scale applications. In recent years, researchers have been exploring the utility of 2,2'-Oxybis(ethylamine) dihydrochloride in the design of novel therapeutic agents, particularly those targeting neurological and cardiovascular disorders. Its bifunctional nature allows for facile conjugation with other bioactive molecules, facilitating the development of targeted drug delivery systems.

One of the most compelling aspects of CAS No 60792-79-2 is its role as a precursor in the synthesis of complex heterocyclic compounds. These derivatives have shown promise in preclinical studies as modulators of enzyme activity and signal transduction pathways. For instance, modifications of the 2,2'-Oxybis(ethylamine) dihydrochloride scaffold have led to the discovery of compounds with inhibitory effects on kinases and phosphodiesterases, which are critical targets in oncology and inflammatory diseases.

Recent advancements in computational chemistry have enabled more efficient virtual screening of derivatives of 60792-79-2. Machine learning algorithms have been employed to predict binding affinities and pharmacokinetic properties, accelerating the drug discovery process. This integration of computational methods with traditional synthetic chemistry has significantly reduced the time required to identify lead compounds for further optimization.

The pharmacological profile of 2,2'-Oxybis(ethylamine) dihydrochloride has been extensively studied in vitro and in vivo. Initial investigations revealed its potential as an antioxidant agent due to its ability to scavenge reactive oxygen species. This property is particularly relevant in contexts where oxidative stress plays a pathological role, such as neurodegenerative diseases and ischemia-reperfusion injury. Further research has also explored its effects on neurotransmitter systems, suggesting possible applications in treating conditions like depression and anxiety.

In industrial applications, 60792-79-2 is utilized as a building block for more complex molecules. Its reactivity allows for easy functionalization at both amine ends, enabling the synthesis of polymers with specific biochemical properties. These polymers are being investigated for use in tissue engineering and drug-eluting stents, where controlled release profiles are essential for therapeutic efficacy.

The synthesis of 2,2'-Oxybis(ethylamine) dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advances in catalytic methods have improved yields and reduced byproduct formation, making large-scale production more feasible. Green chemistry principles have also been applied to minimize environmental impact, with efforts focused on solvent recovery and waste reduction.

Regulatory considerations play a crucial role in the commercialization of derivatives derived from CAS No 60792-79-2. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade materials meet stringent quality standards. Additionally, toxicological studies are essential to assess potential side effects before clinical trials can commence. These rigorous evaluations are necessary to ensure patient safety while advancing therapeutic options.

The future prospects for 60792-79-2 are promising, with ongoing research exploring new synthetic pathways and applications. Collaborative efforts between academia and industry are fostering innovation in this field, leading to faster translation of laboratory discoveries into market-ready products. As our understanding of molecular interactions deepens, so too does our ability to harness the potential of this versatile compound.